Cas no 2680686-87-5 (2-N-methyl-4-(N-methylacetamido)butanamidoacetic acid)

• Product Name: 2-N-methyl-4-(N-methylacetamido)butanamidoacetic acid
• CAS No: 2680686-87-5
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 5648725
• PubChem ID: 165938861
• Update Time: 2025-06-15

2-N-methyl-4-(N-methylacetamido)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680686-87-5
• EN300-28275490
• 2-[N-methyl-4-(N-methylacetamido)butanamido]acetic acid
• 2-N-methyl-4-(N-methylacetamido)butanamidoacetic acid

• Inchi： 1S/C10H18N2O4/c1-8(13)11(2)6-4-5-9(14)12(3)7-10(15)16/h4-7H2,1-3H3,(H,15,16)
• InChI Key： TZPXYTKEPNUFDJ-UHFFFAOYSA-N
• SMILES： O=C(CCCN(C(C)=O)C)N(C)CC(=O)O

Computed Properties

• Exact Mass: 230.12665706g/mol
• Monoisotopic Mass: 230.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77.9Ų

Additional information on 2-N-methyl-4-(N-methylacetamido)butanamidoacetic acid

Comprehensive Overview of 2-N-methyl-4-(N-methylacetamido)butanamidoacetic acid (CAS No. 2680686-87-5)

In the realm of specialized organic compounds, 2-N-methyl-4-(N-methylacetamido)butanamidoacetic acid (CAS No. 2680686-87-5) has garnered significant attention due to its unique structural properties and potential applications in pharmaceuticals, biotechnology, and material science. This compound, characterized by its N-methylacetamido and butanamidoacetic acid functional groups, offers a versatile scaffold for researchers exploring novel bioactive molecules. Its molecular formula and intricate bonding patterns make it a subject of interest in drug discovery and peptide synthesis.

The growing demand for custom peptide derivatives and modified amino acids in therapeutic development has propelled the relevance of compounds like 2-N-methyl-4-(N-methylacetamido)butanamidoacetic acid. Recent studies highlight its role in enhancing drug delivery systems and improving the stability of peptide-based therapeutics. As the pharmaceutical industry shifts toward personalized medicine, this compound’s ability to modulate pharmacokinetic properties aligns with trends in targeted therapy and precision medicine.

From a synthetic chemistry perspective, the compound’s CAS No. 2680686-87-5 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on peptide conjugation or bioconjugation techniques often prioritize such derivatives to achieve specific functional outcomes. Its compatibility with solid-phase peptide synthesis (SPPS) methods further underscores its utility in producing complex biomolecules.

Beyond pharmaceuticals, 2-N-methyl-4-(N-methylacetamido)butanamidoacetic acid is explored in cosmetic formulations, where its hydrating and stabilizing properties are valued. The rise of anti-aging skincare and dermal repair products has led to increased scrutiny of such compounds for their potential to enhance collagen production or act as moisture-binding agents.

Environmental and safety profiles of N-methylated amino acid derivatives like this compound are also under evaluation, particularly in alignment with green chemistry principles. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, addressing broader concerns about eco-friendly chemical production.

In summary, 2-N-methyl-4-(N-methylacetamido)butanamidoacetic acid (CAS No. 2680686-87-5) represents a multifaceted tool for modern science, bridging gaps between drug design, material innovation, and cosmetic science. Its continued study promises to unlock new possibilities in biomedical research and industrial applications.